Cas no 1080018-94-5 (Isosteviol Acyl-β-D-glucuronide)

• Product Name: Isosteviol Acyl-β-D-glucuronide
• CAS No: 1080018-94-5
• Molecular Formula: C₂₆H₃₈O₉
• Molecular Weight: 494.57452917099
• CID: 894027
• PubChem ID: 134813516

Isosteviol Acyl-β-D-glucuronide Properties

Names and Identifiers

• Isosteviol Acyl-β-D-glucuronide
• Isosteviol
• (3S,6S)-3,4,5-trihydroxy-6-[(1S,4S,5R,9R,10R,13S)-5,9,13-trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carbonyl]oxyoxane-2-carboxylic acid
• CID 134813516
• 1080018-94-5

• InChIKey： HIZZTUWFGBYLHI-GPJCXKPLSA-N
• Inchi： InChI=1S/C26H38O9/c1-23-9-5-14-24(2)7-4-8-25(3,13(24)6-10-26(14,12-23)11-15(23)27)22(33)35-21-18(30)16(28)17(29)19(34-21)20(31)32/h13-14,16-19,21,28-30H,4-12H2,1-3H3,(H,31,32)/t13-,14-,16?,17-,18?,19?,21-,23-,24-,25+,26+/m0/s1
• SMILES： CC12CCC3C4(CCCC(C4CCC3(C1)CC2=O)(C)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O)C

Computed Properties

• Exact Mass: 494.25158279g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 494.25158279g/mol
• Heavy Atom Count: 35
• Complexity: 936
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 151Ų